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Abstract

This technical guide provides a comprehensive overview of the radionuclide Sodium-22 (22Na),
from its initial discovery to its modern-day synthesis and critical applications in scientific
research. This document details the nuclear properties of 22Na, outlines the primary methods
for its production via cyclotron bombardment, and provides in-depth experimental protocols for
its use in Positron Emission Tomography (PET) scanner calibration and Positron Annihilation
Spectroscopy (PAS). All quantitative data is presented in clear, tabular format for ease of
comparison, and key processes are visualized through logical diagrams.

Introduction

Sodium-22 is a radioactive isotope of sodium with a relatively long half-life, making it an
invaluable tool in various research fields. Its unique decay properties, particularly the emission
of positrons, have established it as a critical component in the calibration of PET scanners and
as a fundamental probe in materials science through Positron Annihilation Spectroscopy. This
guide serves as a technical resource for researchers and professionals, offering detailed
methodologies and data to support the effective utilization of 2Na in a laboratory setting.

Discovery of Sodium-22
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The first observation of the radioactive isotope Sodium-22 was made in 1935 by Otto Robert
Frisch.[1] He produced it by irradiating fluorine-containing samples with alpha particles,
inducing the nuclear reaction °F(a,n)22Na. This discovery predates the wide-scale production
of artificial radioisotopes and marked a significant step in the exploration of nuclear physics.
While the element sodium was first isolated by Sir Humphry Davy in 1807, Frisch's work
identified and characterized this specific radioactive isotope.

Properties of Sodium-22

Sodium-22 decays via positron emission (B* decay) and electron capture to the stable isotope
Neon-22. The emitted positron annihilates with an electron in the surrounding medium,
producing two characteristic 511 keV gamma rays, which are fundamental to its application in
PET. A summary of the key nuclear and physical properties of Sodium-22 is presented in Table
1.

Property Value

Half-life 2.6018 years

Decay Mode B* (90.6%), Electron Capture (9.4%)
Maximum Positron Energy 0.545 MeV

Gamma Ray Energies 1.275 MeV, 511 keV (annihilation)
Specific Activity 2.31 x 10* Bg/g

Table 1: Key Physical and Nuclear Properties of Sodium-22.

Synthesis of Sodium-22 for Research Applications

The production of Sodium-22 for research purposes is primarily achieved through the use of
cyclotrons, where charged particles are accelerated to high energies and directed at a target
material. The two most common production routes involve the bombardment of magnesium or
aluminum targets.

Production via Magnhesium Target
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The most prevalent method for 22Na production is the deuteron bombardment of a magnesium
target. The primary nuclear reaction is:

24Mg(d,0)?2Na
A secondary method involves proton bombardment of magnesium:
25Mg(p’u)22Na

o Target Preparation: A high-purity (99.9% or greater) magnesium metal target is machined to
fit the target holder of the cyclotron. The target is typically water-cooled to dissipate the heat
generated during irradiation.

e Irradiation: The magnesium target is bombarded with a deuteron beam from a cyclotron.
Typical deuteron energies range from 10 to 20 MeV. The beam current and irradiation time
are adjusted to achieve the desired activity of 22Na.

o Target Cooling: Following irradiation, the target is allowed to cool for a period to permit the
decay of short-lived radioisotopes, primarily Sodium-24 (half-life ~15 hours).

e Chemical Separation: The 22Na is chemically separated from the bulk magnesium target
material. A common method is ion-exchange chromatography.

o The irradiated magnesium target is dissolved in an appropriate acid, such as hydrochloric
acid.

o The resulting solution is passed through a cation exchange resin column.

o The magnesium ions are selectively eluted from the column using a complexing agent,
such as a citrate solution at a controlled pH.

o The Sodium-22, which remains bound to the resin, is then eluted using a strong acid,
such as hydrochloric acid.

o The final product is a solution of 2NaCl, which is then evaporated to dryness and
redissolved in a suitable solvent for its intended application.
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Production via Aluminum Target

An alternative production route for 22Na is the proton bombardment of an aluminum target. The
nuclear reaction is a spallation reaction:

27Al(p,x)2Na (where x represents multiple emitted particles, such as an alpha particle and a
proton)

Target Preparation: A high-purity aluminum foil or disc is used as the target material.

« Irradiation: The aluminum target is irradiated with a high-energy proton beam (typically > 20
MeV).

e Target Cooling: The target is allowed to cool to reduce the activity of short-lived byproducts.
e Chemical Separation:

o The aluminum target is dissolved in hydrochloric acid.

o A portion of the aluminum is removed by crystallization of an aluminum salt.

o The remaining solution is passed through an anion exchange resin to remove metallic

impurities.

o The solution containing aluminum and sodium ions is then passed through a cation
exchange resin, which adsorbs both ions.

o The Sodium-22 is selectively eluted from the cation exchange resin using a dilute acid
solution, while the aluminum remains on the resin.

Production Yields

The yield of Sodium-22 is dependent on several factors, including the target material, the
energy of the incident particles, the beam current, and the duration of the irradiation. Table 2
provides a summary of reported production yields for different methods.
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Projectile Energy

Target Material Projectile Yield
(MeV)

Magnesium Deuteron 14 65 mrd/pAh

Aluminum Proton 50.5 60.9 Ci/pAh

Table 2: Reported Production Yields of Sodium-22.
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A simplified workflow for the production of Sodium-22.

Research Applications and Experimental Protocols

Sodium-22's long half-life and positron emission make it a valuable tool in several research
areas. The following sections detail its primary applications and provide generalized

experimental protocols.

Positron Emission Tomography (PET) Scanner
Calibration

Sodium-22 is widely used as a point source for the calibration and quality control of PET
scanners. Its long half-life provides a stable and predictable source of positrons for assessing

scanner performance over time.

e Source Preparation: A calibrated, encapsulated point source of 2Na with a known activity
(typically in the microcurie range) is used. The source is often embedded in a plastic or resin

matrix to ensure stability and safety.
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e Phantom Setup: The 2Na point source is placed in the center of the PET scanner's field of
view (FOV). For some quality control procedures, the source may be placed in a cylindrical
phantom filled with water or other tissue-equivalent material to simulate scatter conditions.

o Data Acquisition: A PET scan of the point source is acquired. The acquisition time is typically
long enough to obtain sufficient counts for statistical accuracy.

e Image Reconstruction: The acquired data is reconstructed using the scanner's standard
clinical protocols.

o Data Analysis: The reconstructed image of the point source is analyzed to assess several
performance parameters, including:

o Spatial Resolution: The full width at half maximum (FWHM) of the point source image is
measured in the axial, radial, and tangential directions to determine the scanner's ability to
resolve small details.

o Sensitivity: The number of detected coincidence events per unit of activity is calculated to
determine the scanner's efficiency.

o Uniformity: For scans with the source in a uniform phantom, the uniformity of the
reconstructed image is assessed to ensure a consistent response across the FOV.

o Calibration Factor: The relationship between the reconstructed image values (in counts or
Bg/mL) and the known activity of the source is determined to ensure the scanner provides
accurate quantitative measurements.

Positron Annihilation Spectroscopy (PAS)

PAS is a non-destructive analytical technique used to study defects and electronic structure in
materials at the atomic level. 2Na is the most common positron source for PAS. When a
positron from 22Na enters a material, it annihilates with an electron, and the properties of the
resulting annihilation radiation provide information about the material's structure.

There are two primary PAS techniques that utilize 22Na:
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Positron Annihilation Lifetime Spectroscopy (PALS): Measures the time between the
emission of the 1.275 MeV gamma ray (which signals the birth of the positron) and the 511
keV annihilation gamma rays. The positron's lifetime is sensitive to the presence of open-
volume defects such as vacancies and voids.

Coincidence Doppler Broadening (CDB) Spectroscopy: Measures the Doppler broadening of
the 511 keV annihilation peak, which is related to the momentum of the annihilating electron-
positron pair. This provides information about the chemical environment of the annihilation
site.

Sample and Source Preparation: The 22Na source is typically a thin foil encapsulated in a
material like Kapton. The sample to be studied is cut into two identical pieces, and the 22Na
source is sandwiched between them.

Detector Setup: Two fast scintillation detectors (e.g., BaFz or plastic scintillators) coupled to
photomultiplier tubes are used. One detector is optimized to detect the 1.275 MeV "start"
gamma ray, and the other is optimized for the 511 keV "stop" annihilation gamma ray. The
detectors are placed in a 180-degree coincidence geometry.

Data Acquisition: The time difference between the detection of the start and stop signals is
measured using a time-to-amplitude converter (TAC) and a multichannel analyzer (MCA).
This process is repeated for millions of annihilation events to build up a lifetime spectrum.

Data Analysis: The resulting spectrum is a histogram of annihilation events as a function of
time. This spectrum is then deconvoluted into one or more exponential decay components,
each with a characteristic lifetime and intensity. These lifetimes can be correlated with the
size of defects in the material.
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PALS Experimental Setup
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A schematic diagram of a Positron Annihilation Lifetime Spectroscopy (PALS) setup.

Safety Considerations

Sodium-22 is a radioactive material and must be handled with appropriate safety precautions.
The primary hazards are external exposure to gamma radiation and internal exposure if
ingested or inhaled.

» Shielding: Lead or other high-density materials should be used to shield against the 1.275
MeV and 511 keV gamma rays.

» Contamination Control: Work with unsealed sources of 22Na should be conducted in a
designated radioactive materials laboratory, using fume hoods and appropriate personal
protective equipment (gloves, lab coat).

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1232525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Dosimetry: Personnel working with significant quantities of 22Na should wear whole-body and
extremity dosimeters to monitor their radiation exposure.

o Waste Disposal: All radioactive waste containing 22Na must be disposed of in accordance
with institutional and regulatory guidelines.

Conclusion

Sodium-22 remains a cornerstone radionuclide for a range of research applications, from
ensuring the accuracy of clinical diagnostic imaging to probing the fundamental properties of
materials. Its well-characterized decay scheme and convenient half-life make it an
indispensable tool. This guide has provided a comprehensive technical overview of its
discovery, modern synthesis techniques, and detailed protocols for its primary applications,
intended to support researchers in the safe and effective use of this important isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/product/b1232525?utm_src=pdf-custom-synthesis
https://www.picoquant.com/applications/category/metrology/positron-annihilation-lifetime-spectroscopy-pals
https://www.benchchem.com/product/b1232525#sodium-22-discovery-and-synthesis-for-research-applications
https://www.benchchem.com/product/b1232525#sodium-22-discovery-and-synthesis-for-research-applications
https://www.benchchem.com/product/b1232525#sodium-22-discovery-and-synthesis-for-research-applications
https://www.benchchem.com/product/b1232525#sodium-22-discovery-and-synthesis-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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